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difluoropropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, bonding,
and spectroscopic properties of 1-Chloro-2,2-difluoropropane (HCFC-262ca). As a
halogenated propane, its physicochemical properties are dictated by the complex interplay of
its carbon backbone and the strong inductive and steric effects of its chlorine and fluorine
substituents. This document elucidates the molecule's three-dimensional geometry,
conformational preferences, and the nature of its covalent bonds. Furthermore, it details the
characteristic spectroscopic signatures—particularly Nuclear Magnetic Resonance (*H, 1°F, 13C
NMR), Infrared (IR), and Mass Spectrometry (MS)—that serve as the primary means of its
identification and structural validation. This guide is intended to serve as an authoritative
resource for scientists engaged in fields where precise molecular understanding is paramount.
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Introduction and Chemical Identity

1-Chloro-2,2-difluoropropane is a halogenated hydrocarbon with the chemical formula
CsHsCIF2.[1][2] It belongs to the hydrochlorofluorocarbon (HCFC) family of compounds.
Understanding the precise arrangement of its atoms and the distribution of electron density
within its bonds is fundamental to predicting its reactivity, intermolecular interactions, and utility
in chemical synthesis or as a potential building block in drug development. The strong
electronegativity of the fluorine and chlorine atoms significantly influences the molecule's
properties, creating a unique electronic and steric environment compared to its non-
halogenated propane analog.

Property Value Source
IUPAC Name 1-chloro-2,2-difluoropropane [1]

CAS Number 420-99-5 [1][2]
Molecular Formula CsHsCIF2 [1][3]
Molecular Weight 114.52 g/mol [1112][3]
SMILES CC(F)(F)ccCl [3]
InChiKey OOXYGISMTMPTFW- e
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Molecular Geometry and Conformational Analysis

The structural foundation of 1-Chloro-2,2-difluoropropane is a three-carbon propane chain.
The central carbon (C2) is geminally disubstituted with two fluorine atoms, while a terminal
carbon (C1) is substituted with a chlorine atom. This arrangement leads to a chiral center at
C2, but as the molecule is typically synthesized as a racemic mixture, this aspect is often not
the primary focus unless specific stereoisomers are prepared.

Bond Parameters

The introduction of halogen atoms significantly alters the bond lengths and angles from those
of an ideal sp3-hybridized carbon chain. The C-F and C-Cl bonds are highly polarized due to
the high electronegativity of fluorine and chlorine. The C-F bonds are exceptionally strong and
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short, while the C-Cl bond is longer and weaker. The geminal difluoro group at C2 will sterically
influence the surrounding bonds, likely causing a slight increase in the F-C2-F and F-C2-C
bond angles from the ideal tetrahedral angle of 109.5°.

Conformational Preferences

Rotation around the C1-C2 single bond is the most critical conformational variable. Viewing the
molecule down this bond axis (a Newman projection) reveals the relative positions of the
chlorine atom on C1 and the methyl group and two fluorine atoms on C2. The staggered
conformations are energetically favored over eclipsed conformations.

The stability of these conformers is governed by a balance of forces:

» Steric Hindrance: Repulsion between bulky groups (e.g., Cl and CHs) favors conformations
where these groups are far apart (anti-periplanar).

e Gauche Effect: In some fluorinated alkanes, a gauche conformation can be unexpectedly
more stable than the anti conformation.[4] This phenomenon is often attributed to stabilizing
hyperconjugative interactions between a C-H or C-C bonding orbital and an adjacent C-F
antibonding (o*) orbital.[4] For 1-Chloro-2,2-difluoropropane, the most stable conformer
will be the one that best minimizes steric repulsions while maximizing any potential
stabilizing electronic interactions.

Conformational Analysis Workflow

iew Down ) Analyze Interactions . . y
Define C1-C2 Bond Axis Construct Newman Projections Calculate Relative Energies Identify Lowest Energy
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Caption: Workflow for determining the most stable conformer.

Electronic Structure and Chemical Bonding

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.youtube.com/watch?v=jnvhT2IRC_0
https://www.youtube.com/watch?v=jnvhT2IRC_0
https://www.benchchem.com/product/b122421/docs?utm_src=pdf-body#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs?utm_src=pdf-body-img#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The defining feature of 1-Chloro-2,2-difluoropropane’s electronic structure is the severe
polarization of its covalent bonds due to the halogen substituents.

 Inductive Effect: Fluorine is the most electronegative element, and chlorine is also highly
electronegative. They exert a strong electron-withdrawing inductive effect (-1 effect), pulling
electron density away from the carbon atoms they are attached to. This effect propagates
down the carbon chain, making the C1 and C2 carbons electron-deficient (electrophilic).

e Bond Polarity:

o C-F Bonds: Highly polar, with a significant partial negative charge (d-) on the fluorine
atoms and a partial positive charge (6+) on the C2 carbon.

o C-CI Bond: Also polar, with a 8- on the chlorine atom and a &+ on the C1 carbon. The
polarity is less pronounced than that of the C-F bond.

o Molecular Dipole Moment: Due to the asymmetrical arrangement of these polar bonds, the

molecule possesses a significant net molecular dipole moment. The magnitude and direction

of this dipole are dependent on the molecule's preferred conformation.

Spectroscopic Characterization: The Experimental
Validation

Spectroscopic methods provide the definitive "fingerprint" of 1-Chloro-2,2-difluoropropane,
allowing for its unambiguous identification and structural confirmation. Fluorine-19 NMR is a
particularly powerful tool for analyzing fluorinated compounds due to the 100% natural
abundance and high sensitivity of the 1°F nucleus.[5][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules,
including fluorinated compounds.[8]
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NMR Data for 1-Chloro-2,2-difluoropropane

Chemical Shift (3, ppm): 3.66 (CH2Cl), 1.76
(CHs) Multiplicity: Triplet (CH2Cl), Triplet (CHs)
Coupling Constants (J): J(H,F) = 11.41 Hz (for
CH2Cl), J(H,F) = 17.92 Hz (for CH3)[9]

1H NMR

Chemical Shift (8, ppm): -94.90 (CF2)
Multiplicity: Quartet of Triplets (CFz) Coupling
Constants (J): J(F,H) = 17.92 Hz (coupling to
CHs), J(F,H) = 11.41 Hz (coupling to CH2CI)[9]

19F NMR

Predicted Chemical Shifts (6, ppm): ~125 (CF2,

quartet), ~50 (CH2Cl, triplet), ~20 (CHs, triplet).
13C NMR Note: Exact values require experimental

measurement or high-level computation.

Multiplicity arises from C-F coupling.

Interpretation of NMR Data:

e 1H NMR: Two distinct signals are observed. The downfield signal at 3.66 ppm corresponds to
the two protons of the chloromethyl (-CH2Cl) group, which are deshielded by the adjacent
chlorine and the two fluorine atoms. The upfield signal at 1.76 ppm corresponds to the three
protons of the methyl (-CHs) group. Both signals appear as triplets due to coupling with the
two equivalent fluorine atoms on C2 (n+1 rule does not apply for heteronuclear coupling;
rather, it's a doublet of doublets that looks like a triplet if the coupling constants are similar, or
more accurately, a triplet from coupling to two equivalent nuclei).[9]

e 19F NMR: A single signal is expected for the two chemically equivalent fluorine atoms. This
signal is significantly shifted and its multiplicity is complex. It is split into a quartet by the
three adjacent methyl protons and further split into a triplet by the two chloromethyl protons.

[9]
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Caption: Logical workflow for structural elucidation using NMR.

Protocol: Acquiring High-Resolution NMR Spectra

o Sample Preparation: Dissolve ~5-10 mg of 1-Chloro-2,2-difluoropropane in ~0.6 mL of a
deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube. Add a small amount of an
internal standard (e.g., TMS for *H and 3C NMR) if precise chemical shift referencing is
required.

 Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or
higher). Tune and shim the instrument for optimal magnetic field homogeneity.
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e 1H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure adequate
spectral width to cover all expected signals. Process the data (Fourier transform, phase
correction, baseline correction) and integrate the signals.

e 19F NMR Acquisition: Switch the spectrometer probe to the fluorine channel. Acquire a
proton-coupled *°F spectrum. The large chemical shift range of fluorine NMR must be
accounted for in the experimental setup.[7]

e 13C NMR Acquisition: Acquire a proton-decoupled 3C spectrum. Techniques like DEPT can
be used to differentiate between CHs, CHz, CH, and quaternary carbons. For observing C-F
coupling, a proton-decoupled but fluorine-coupled spectrum can be acquired.

» Data Analysis: Correlate the chemical shifts, integrations, multiplicities, and coupling
constants from all spectra to assemble and confirm the molecular structure.

Vibrational Spectroscopy (IR & Raman)

Infrared (IR) and Raman spectroscopies probe the vibrational modes of the molecule. Specific
functional groups absorb IR radiation at characteristic frequencies, providing structural
information.

C-H Stretching: Expected in the 2900-3000 cm~1 region.
e C-H Bending: Expected in the 1350-1470 cm~! region.[10]

e C-F Stretching: Strong, characteristic absorptions are expected in the 1000-1400 cm~?
region. The geminal difluoro group will likely show intense, distinct bands.

o C-ClI Stretching: A moderate to strong absorption is expected in the 600-800 cm~1 region.
o C-C Stretching: Weaker absorptions are expected in the 800-1200 cm~1 region.[10]

Analysis of the complete vibrational spectrum can provide conformational information, as
different conformers may have slightly different vibrational frequencies.[11]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

e Molecular lon (M*): The molecular ion peak would be observed at m/z 114 (for 3°Cl) and 116
(for 37Cl) in an approximate 3:1 ratio, characteristic of a monochlorinated compound.

e Fragmentation: Common fragmentation pathways would include the loss of a chlorine atom
(IM-CI]* at m/z 79), the loss of a methyl group ([M-CHs]* at m/z 99), and cleavage of the C1-
C2 bond, leading to characteristic fragments that help confirm the connectivity.

Conclusion

The molecular architecture of 1-Chloro-2,2-difluoropropane is a testament to the profound
influence of halogen substitution on the structure and properties of a simple alkane. The strong
inductive effects of the chlorine and fluorine atoms create a highly polarized electronic
environment, which in turn governs the molecule's geometry, conformational energetics, and
spectroscopic behavior. A multi-technique spectroscopic approach, anchored by *H and °F
NMR, provides an unambiguous method for its structural verification. This detailed
understanding is indispensable for any researcher or scientist utilizing this compound in
complex chemical systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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